Cas no 832089-57-3 (1H-Indene-1-carboxylic acid, 2,3-dihydro-2-methyl-3-oxo-, methyl ester)

• Product Name: 1H-Indene-1-carboxylic acid, 2,3-dihydro-2-methyl-3-oxo-, methyl ester
• CAS No: 832089-57-3
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 676694
• PubChem ID: 69560014
• Update Time: 2025-04-19

1H-Indene-1-carboxylic acid, 2,3-dihydro-2-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid, 2,3-dihydro-2-methyl-3-oxo-, methyl ester
• methyl 2-methyl-3-oxo-1,2-dihydroindene-1-carboxylate
• SCHEMBL6391554
• YMLRUWAJOKHCIG-UHFFFAOYSA-N
• DTXSID50740883
• 2-methyl-3-oxo-indan-1-carboxylic acid methyl ester
• Methyl 2-methyl-3-oxo-2,3-dihydro-1H-indene-1-carboxylate
• 832089-57-3

• Inchi： 1S/C12H12O3/c1-7-10(12(14)15-2)8-5-3-4-6-9(8)11(7)13/h3-7,10H,1-2H3
• InChI Key： YMLRUWAJOKHCIG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)OC)C1C

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų